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Compound of Interest

Compound Name: Tetrapentacontane

Cat. No.: B1595433 Get Quote

Essential Safety and Handling Guide for
Tetrapentacontane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tetrapentacontane in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

handling of this chemical.

Chemical and Physical Properties

Tetrapentacontane is a long-chain alkane. A summary of its key physical and chemical

properties is presented below.

Property Value

CAS Number 5856-66-6[1][2][3]

Molecular Formula C54H110[1][2]

Molecular Weight 759.45 g/mol [1][2]

Appearance Solid

Purity ≥95%[1][2]

Storage Room temperature[2]
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Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Tetrapentacontane is not considered a hazardous

chemical under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.122)[4].

However, it is crucial to follow standard laboratory safety practices.

First Aid Measures

Eye Contact: Flush with plenty of water[4].

Skin Contact: Wash the affected area with soap and water[4].

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen[4].

Ingestion: Clean mouth with water. Do not induce vomiting[4].

In all cases of significant exposure or if symptoms persist, consult a physician[4].

Operational Plan: Handling Tetrapentacontane
Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling

Tetrapentacontane to minimize exposure, even though it is considered non-hazardous.

PPE Category Item Specification

Eye/Face Protection Safety Glasses
with side shields (or goggles)

[4]

Skin Protection Gloves Protective gloves[4]

Protective Clothing
Lab coat or other protective

clothing[4]

Respiratory Protection Not generally required

If dust is generated and

exposure limits are exceeded,

use a NIOSH/MSHA approved

respirator[4].
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Experimental Workflow

The following diagram outlines the standard procedure for handling Tetrapentacontane in a

laboratory setting, from preparation to cleanup.

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh Tetrapentacontane in a fume hood or on a designated bench

Perform experimental procedure

Clean work area and equipment

Dispose of waste in a labeled, sealed container

Remove and properly store or dispose of PPE

Click to download full resolution via product page
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Standard workflow for handling Tetrapentacontane.

Disposal Plan
As Tetrapentacontane is a non-hazardous solid, its disposal should follow institutional and

local guidelines for non-hazardous chemical waste[5][6].

Step-by-Step Disposal Procedure

Waste Collection:

Collect solid Tetrapentacontane waste in a designated, non-leaking container[5].

Ensure the container is compatible with the chemical.

Do not mix with hazardous waste.

Labeling:

Clearly label the waste container with the chemical name ("Tetrapentacontane") and

mark it as "non-hazardous"[5].

Storage:

Store the sealed waste container in a designated area away from incompatible materials.

Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department for specific

disposal procedures[5].

EH&S will arrange for the proper disposal of the well-identified non-hazardous chemical

waste[5].

Do not dispose of solid Tetrapentacontane in regular trash unless explicitly permitted by

your institution's policies[6].

Accidental Release Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1595433?utm_src=pdf-body
https://www.benchchem.com/product/b1595433?utm_src=pdf-body
https://ehs.oregonstate.edu/hmgnonhaz
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1595433?utm_src=pdf-body
https://ehs.oregonstate.edu/hmgnonhaz
https://www.benchchem.com/product/b1595433?utm_src=pdf-body
https://ehs.oregonstate.edu/hmgnonhaz
https://ehs.oregonstate.edu/hmgnonhaz
https://ehs.oregonstate.edu/hmgnonhaz
https://www.benchchem.com/product/b1595433?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill:

Ensure adequate ventilation[4].

Wear appropriate PPE as outlined above[4].

Contain the spill to prevent further spreading[4].

Clean up the spill by mechanically taking up the solid material. Avoid creating dust[4].

Place the collected material into a suitable, labeled container for disposal[4].

Thoroughly clean the contaminated surface[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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